4-{N-[(4-Methoxy-phenyl)-diphenyl-methyl]aminooxy}-butyric acid

• IUPAC Name: 4-[[(4-methoxyphenyl)-diphenylmethyl]amino]oxybutanoic acid
• InChI: InChI=1S/C24H25NO4/c1-28-22-16-14-21(15-17-22)24(19-9-4-2-5-10-19,20-11-6-3-7-12-20)25-29-18-8-13-23(26)27/h2-7,9-12,14-17,25H,8,13,18H2,1H3,(H,26,27)
• InChI Key: MCNBSQIXDZAJKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NOCCCC(=O)O
• Molecular Formula: C24H25NO4
• DSSTOX Substance ID: DTXSID10670677
• Molecular Weight: 391.5 g/mol
• CAS No.: 1146081-96-0

Description

4-{N-[(4-Methoxy-phenyl)-diphenyl-methyl]aminooxy}-butyric acid is a synthetic organic compound characterized by a butyric acid backbone modified with an aminooxy functional group. This structure suggests applications in medicinal chemistry, particularly as a prodrug or targeting moiety, given the aminooxy group’s ability to form stable oxime bonds with carbonyl-containing molecules. Its synthesis likely involves multi-step organic reactions, including nucleophilic substitution and coupling strategies, to assemble the tripartite structure (butyric acid, aminooxy linker, and aromatic substituents) .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural motifs with several classes of molecules, including triazine derivatives (e.g., 4i and 4j from Monatshefte für Chemie, 2018) and nitrogen mustard-based therapeutics like chlorambucil. Below is a detailed comparison:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Key Functional Groups	Melting Point (°C)	Rf Value (Hexane/EtOH)	Key Applications/Features
4-{N-[(4-Methoxy-phenyl)-diphenyl-methyl]aminooxy}-butyric acid	C24H24NO4 (estimated)	Aminooxy, diphenylmethyl, methoxy	Not reported	Not reported	Potential prodrug/targeting agent
3-[[4-(4-Formyl-2-methoxyphenoxy)-6-phenoxy-1,3,5-triazin-2-yl]amino]benzoic acid (4i)	C24H18N4O6	Triazine, phenoxy, methoxy, benzoic acid	217.5–220	0.62	Synthetic intermediate, UV-active
3-[[4-(4-Formyl-2-methoxyphenoxy)-6-(4-methoxyphenoxy)-1,3,5-triazin-2-yl]amino]benzoic acid (4j)	C25H20N4O7	Triazine, 4-methoxyphenoxy, benzoic acid	180–182	0.59	Enhanced solubility due to methoxy
Chlorambucil (γ-[p-di(2-chloroethyl)aminophenyl]butyric acid)	C14H19Cl2NO2	Nitrogen mustard, butyric acid	64–66 (reported)	Not applicable	Anticancer agent (alkylating DNA)

Key Findings

Structural Divergence: The target compound lacks the triazine core present in 4i and 4j, instead featuring a flexible aminooxy-butyric acid chain. Unlike chlorambucil, which contains a nitrogen mustard group (for DNA alkylation), the target compound’s aminooxy group may enable conjugation with carbonyl-containing biomolecules (e.g., antibodies or peptides) for targeted delivery .

Physicochemical Properties :

• Melting Points : The triazine derivatives (4i and 4j) exhibit higher melting points (180–220°C) than chlorambucil (64–66°C), likely due to stronger intermolecular interactions (e.g., hydrogen bonding in benzoic acid and π-stacking in triazine) .
• Solubility : The additional methoxy group in 4j reduces its Rf value (0.59 vs. 0.62 for 4i), suggesting improved polarity and solubility in polar solvents .

Functional Group Impact: The aminooxy group in the target compound distinguishes it from chlorambucil’s nitrogen mustard, offering orthogonal reactivity for bioconjugation rather than direct cytotoxic effects . The diphenylmethyl-methoxy substituent introduces steric bulk, which may hinder enzymatic degradation, a feature absent in the simpler phenoxy groups of 4i and 4j .